Cas no 2092668-02-3 (1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl-)

• Product Name: 1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl-
• CAS No: 2092668-02-3
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 5154328
• Update Time: 2025-08-05

1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl-
• 4-Chloro-5-methoxy-1-methylindole-2-carboxylic Acid

• Inchi： 1S/C11H10ClNO3/c1-13-7-3-4-9(16-2)10(12)6(7)5-8(13)11(14)15/h3-5H,1-2H3,(H,14,15)
• InChI Key： QXKPIUXWTRDBJU-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C(Cl)=C(OC)C=C2)C=C1C(O)=O

Additional information on 1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl-

Chemical Profile of 1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl- (CAS No. 2092668-02-3)

1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl-, identified by its Chemical Abstracts Service (CAS) number 2092668-02-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of heterocyclic aromatic molecules known for their diverse biological activities and pharmaceutical relevance. The presence of multiple functional groups, including a carboxylic acid moiety, chloro and methoxy substituents, as well as a methyl group at the 1-position of the indole ring, contributes to its unique chemical properties and potential biological functions.

The indole core is a privileged scaffold in drug discovery, with numerous bioactive molecules derived from it exhibiting therapeutic effects across various disease domains. Among these, derivatives featuring chloro and methoxy substituents have been extensively studied due to their ability to modulate enzyme activity and interact with biological targets. Specifically, the structural configuration of 1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl positions it as a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on indole derivatives as potential therapeutic agents. The combination of the carboxylic acid group and aromatic ring system in 1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl suggests possible applications in the development of novel drugs targeting neurological disorders, inflammatory conditions, and even oncological diseases. The chloro substituent at the 4-position is particularly noteworthy, as it is often associated with enhanced binding affinity to biological receptors.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for structure-based drug design. Computational modeling studies have indicated that the indole scaffold can effectively interact with proteins involved in key metabolic pathways. The methoxy group at the 5-position further enhances its pharmacophoric potential by increasing lipophilicity while maintaining solubility, making it an ideal candidate for oral administration.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex indole derivatives like 1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl. These improvements have not only reduced costs but also allowed for rapid screening of analogues to optimize biological activity. The carboxylic acid functionality provides a handle for further derivatization via esterification or amidation, expanding its utility in drug development pipelines.

The compound's stability under various conditions has also been a subject of interest. Studies have demonstrated that 1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl exhibits good shelf life when stored under inert atmospheres at controlled temperatures. This stability is crucial for both industrial-scale production and preclinical testing, ensuring consistent quality throughout the drug development process.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in cancer progression. The chloro and methoxy groups are thought to play a role in modulating interactions with target proteins by influencing electronic properties and steric hindrance. Further research is ongoing to elucidate detailed mechanisms of action and identify potential therapeutic applications.

The synthesis of 1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include functional group interconversions such as halogenation and alkylation around the indole core. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing the desired substituents with high regioselectivity.

From an industrial perspective, the scalability of producing this compound is essential for its transition from academic research to commercial applications. Process optimization efforts have focused on minimizing waste generation while maintaining high yields. Green chemistry principles have been incorporated where possible, such as using solvent-free reactions or biocatalysis to improve environmental sustainability.

The role of computational chemistry in studying 1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl cannot be overstated. Molecular dynamics simulations have provided insights into how this molecule might interact with biological targets at an atomic level. These simulations help guide experimental design by predicting binding affinities and identifying key interaction points between the compound and its intended receptors.

As interest in natural product-inspired drug design grows, compounds like 1H-Indole-2-carboxylic acid, 4-chloro-5-methoxy-1-methyl serve as valuable starting points for generating novel scaffolds with improved pharmacological profiles. By leveraging structural motifs found in bioactive natural products but enhancing them with synthetic modifications, researchers aim to develop drugs that are both effective and well-tolerated by patients.

The future directions for research on this compound include exploring its potential as an intermediate for more complex molecules or developing prodrugs that enhance bioavailability upon metabolic activation. Additionally, investigating its behavior in vivo will provide critical data on distribution patterns and metabolic clearance rates—information essential for optimizing dosing regimens.

In conclusion,1H Indole -2 carboxylic acid, 4-Chloro -5-Me thoxy -1-Methyl, (CAS No: 2092668 -02 -3) represents a fascinating subject of study within pharmaceutical chemistry due to its structural complexity and diverse functional groups . Its synthesis , stability ,and preliminary biological activity make it an attractive candidate for further exploration . As research continues ,this compound may contribute significantly toward developing new therapeutic strategies across multiple disease areas . p >